Cas no 2228732-19-0 (2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine)

2-(3-Chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine is a fluorinated phenylpropylamine derivative characterized by its unique structural features, including a chloro-methoxy-substituted aromatic ring and a difluorinated propylamine side chain. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the chloro-methoxy group may influence binding interactions in target systems. Its well-defined chemical structure allows for precise modifications, making it a versatile intermediate in synthetic chemistry. High purity and consistent quality are maintained to ensure reliable performance in research and development applications.
2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine structure
2228732-19-0 structure
Product Name:2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine
CAS No:2228732-19-0
MF:C10H12ClF2NO
MW:235.658188819885
CID:6044124
PubChem ID:165721673
Update Time:2025-06-14

2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine
    • 2228732-19-0
    • EN300-1950512
    • Inchi: 1S/C10H12ClF2NO/c1-15-9-6(3-2-4-8(9)11)7(5-14)10(12)13/h2-4,7,10H,5,14H2,1H3
    • InChI Key: JOXFTIQEQUASLC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC)C(C(F)F)CN

Computed Properties

  • Exact Mass: 235.0575480g/mol
  • Monoisotopic Mass: 235.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.2Ų

2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine Pricemore >>

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Additional information on 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228732-19-0)

The compound 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228732-19-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chloro-methoxyphenyl group and difluoropropanamine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules is a hot topic in scientific literature, as it often leads to compounds with superior binding affinity and reduced off-target effects.

The synthesis of CAS No. 2228732-19-0 typically involves multi-step organic reactions, including aryl halide functionalization and amine protection/deprotection strategies. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. Many researchers are exploring catalytic systems that minimize waste and energy consumption while producing high yields of this valuable intermediate.

From an analytical perspective, 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry are essential for characterizing this compound. The presence of both chlorine and fluorine atoms creates distinctive spectral patterns that facilitate structural elucidation and purity assessment.

The potential applications of CAS No. 2228732-19-0 extend beyond pharmaceuticals. Some studies suggest its utility in material science, particularly in the development of specialty polymers with unique electronic properties. The methoxyphenyl group may contribute to π-stacking interactions, while the difluoropropane segment could influence the material's conformational flexibility.

Quality control of 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine is crucial for research and development purposes. Standard protocols involve HPLC purity analysis, residual solvent testing, and elemental analysis. These procedures ensure that the compound meets the stringent requirements of modern drug discovery programs, where even minor impurities can significantly impact biological activity.

Storage and handling of CAS No. 2228732-19-0 require standard laboratory precautions. While not classified as hazardous under normal conditions, it's recommended to store the compound in airtight containers under inert atmosphere to prevent degradation. The amine functionality makes it somewhat sensitive to oxidation, particularly in solution phase.

The commercial availability of 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine has improved in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate stable demand across academic and industrial sectors.

Future research directions for CAS No. 2228732-19-0 may explore its structure-activity relationships in greater detail. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, could provide valuable insights into its interactions with biological targets. Such studies would complement ongoing experimental work and potentially reveal new applications for this versatile compound.

In conclusion, 2-(3-chloro-2-methoxyphenyl)-3,3-difluoropropan-1-amine represents an important addition to the toolkit of medicinal chemists and materials scientists. Its balanced combination of aromatic and aliphatic fluorinated components offers numerous possibilities for molecular design. As research continues to uncover its full potential, this compound will likely remain a subject of intense scientific interest in the coming years.

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